Cas no 1226431-49-7 (3-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-1-phenylurea)

• Product Name: 3-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-1-phenylurea
• CAS No: 1226431-49-7
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 5761301
• PubChem ID: 49614862
• Update Time: 2023-12-26

3-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• CCG-308029
• 1226431-49-7
• F5959-0220
• 1-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-3-phenylurea
• 3-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-1-phenylurea
• 1-[2-(2-methylimidazol-1-yl)ethyl]-3-phenylurea
• AKOS024528507

• Inchi： 1S/C13H16N4O/c1-11-14-7-9-17(11)10-8-15-13(18)16-12-5-3-2-4-6-12/h2-7,9H,8,10H2,1H3,(H2,15,16,18)
• InChI Key： PFMNLUAUAVPULW-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NCCN1C=CN=C1C

Computed Properties

• Exact Mass: 244.13241115g/mol
• Monoisotopic Mass: 244.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas